Cas no 448208-12-6 (quinolin-8-yl 2-methyl-5-nitrobenzene-1-sulfonate)

• Product Name: quinolin-8-yl 2-methyl-5-nitrobenzene-1-sulfonate
• CAS No: 448208-12-6
• MF: C₁₆H₁₂N₂O₅S
• MW: 344.341882705688
• CID: 6043124
• PubChem ID: 2138748
• Update Time: 2025-05-27

quinolin-8-yl 2-methyl-5-nitrobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• quinolin-8-yl 2-methyl-5-nitrobenzene-1-sulfonate
• F1414-0358
• AKOS002346629
• quinolin-8-yl 2-methyl-5-nitrobenzenesulfonate
• 448208-12-6

• Inchi： 1S/C16H12N2O5S/c1-11-7-8-13(18(19)20)10-15(11)24(21,22)23-14-6-2-4-12-5-3-9-17-16(12)14/h2-10H,1H3
• InChI Key： URGAGTDFDLIGRT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)[N+](=O)[O-])(=O)(=O)OC1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 344.04669266g/mol
• Monoisotopic Mass: 344.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on quinolin-8-yl 2-methyl-5-nitrobenzene-1-sulfonate

Recent Advances in the Study of Quinolin-8-yl 2-methyl-5-nitrobenzene-1-sulfonate (CAS: 448208-12-6)

Quinolin-8-yl 2-methyl-5-nitrobenzene-1-sulfonate (CAS: 448208-12-6) is a sulfonate ester derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its quinoline and nitrobenzene moieties, has shown potential in various applications, including drug discovery and chemical biology research. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a compound of significant interest in the pharmaceutical industry.

The synthesis of quinolin-8-yl 2-methyl-5-nitrobenzene-1-sulfonate involves a multi-step process, starting with the preparation of the quinolin-8-ol precursor, followed by sulfonation with 2-methyl-5-nitrobenzenesulfonyl chloride. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more efficient production for research and development purposes. The compound's stability under various conditions has also been investigated, providing insights into its handling and storage requirements.

In terms of biological activity, quinolin-8-yl 2-methyl-5-nitrobenzene-1-sulfonate has been explored as a potential inhibitor of specific enzymes involved in inflammatory pathways. Preliminary studies suggest that the nitro group and sulfonate ester functionality play a crucial role in its binding affinity and selectivity. Researchers have employed computational modeling and X-ray crystallography to elucidate the compound's interaction with target proteins, offering a structural basis for further optimization.

Recent publications have highlighted the compound's utility in chemical biology as a probe for studying protein-sulfonate interactions. Its ability to selectively modify cysteine residues in proteins has been leveraged in activity-based protein profiling (ABPP) studies, providing valuable information on enzyme activity and inhibition. These findings open new avenues for the development of sulfonate-based therapeutics and diagnostic tools.

Despite these promising developments, challenges remain in the clinical translation of quinolin-8-yl 2-methyl-5-nitrobenzene-1-sulfonate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research aims to optimize the compound's pharmacokinetic properties and evaluate its efficacy in preclinical models of disease.

In conclusion, quinolin-8-yl 2-methyl-5-nitrobenzene-1-sulfonate (CAS: 448208-12-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable tool for researchers and a potential candidate for therapeutic development. Continued investigation into its mechanisms of action and optimization of its properties will be essential for realizing its full potential in the biomedical field.